Cas no 63450-94-2 (6-bromo-1,3-benzothiazol-2-amine hydrobromide (1:1))
63450-94-2 structure
Product Name:6-bromo-1,3-benzothiazol-2-amine hydrobromide (1:1)
CAS No:63450-94-2
MF:C7H6Br2N2S
MW:310.008938312531
CID:1658919
PubChem ID:113221
Update Time:2025-04-21
6-bromo-1,3-benzothiazol-2-amine hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-1,3-benzothiazol-2-amine hydrobromide (1:1)
- 2-benzothiazolamine, 6-bromo-, hydrobromide (1:1)
- 2-Benzothiazolamine, 6-bromo-, hydrobromide
- 6-bromobenzo[d]thiazol-2-amine hydrobromide
- 6-Bromobenzothiazole-2-amine·hydrobrominate
- DA-36404
- 63450-94-2
- 2-Benzothiazolamine, 6-bromo-, monohydrobromide
- JBTTWMJFVHXKNR-UHFFFAOYSA-N
- DTXSID4069844
- 6-bromo-1,3-benzothiazol-2-amine;hydrobromide
-
- Inchi: 1S/C7H5BrN2S.BrH/c8-4-1-2-5-6(3-4)11-7(9)10-5;/h1-3H,(H2,9,10);1H
- InChI Key: JBTTWMJFVHXKNR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)SC(N)=N2.Br
Computed Properties
- Exact Mass: 307.86188
- Monoisotopic Mass: 307.862
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Boiling Point: 366.8°C at 760 mmHg
- Flash Point: 175.7°C
- PSA: 38.91
6-bromo-1,3-benzothiazol-2-amine hydrobromide (1:1) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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